![molecular formula C16H12N4O3S B2390483 3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one CAS No. 896372-65-9](/img/structure/B2390483.png)
3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of triazoles generally includes a five-membered ring with two carbon atoms and three nitrogen atoms . The specific molecular structure of “3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one” is not available in the literature I have access to.Scientific Research Applications
H1-Antihistaminic Activity : A series of compounds related to your query, such as 4-(2-methylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, have been synthesized and investigated for their H1-antihistaminic activity. These compounds have shown significant protection against histamine-induced bronchospasm in guinea pigs, suggesting their potential as H1-antihistaminic agents (Alagarsamy et al., 2008). Similar studies on related compounds have also demonstrated promising antihistaminic effects (Alagarsamy et al., 2005), (Alagarsamy et al., 2009).
Serotonin 5-HT6 Receptor Antagonists : Research involving 3-phenylsulfonyl-[1,2,3]triazolo[1,5-a]quinazolines, a related group of compounds, has found that some of these derivatives act as highly active and selective serotonin 5-HT6 receptor antagonists. These findings indicate potential therapeutic applications for neurological or psychiatric conditions (Ivachtchenko et al., 2010).
Antimicrobial Activity : Some derivatives of [1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one have been tested for their antimicrobial activity. The results indicated that certain derivatives exhibit significant antimicrobial activity against specific bacterial strains like Acinetobacter baumannii and fungal species like Cryptococcus neoformans (Danylchenko et al., 2016).
Tubulin Polymerization Inhibitors and Anticancer Activity : A study on 1-phenyl-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, closely related to your compound of interest, showed that these derivatives can act as tubulin polymerization inhibitors. Some of these compounds possess potent anticancer activity, highlighting their potential as therapeutic agents in cancer treatment (Driowya et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
3-(4-methylphenyl)sulfonyl-1H-triazolo[1,5-a]quinazolin-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3S/c1-10-6-8-11(9-7-10)24(22,23)16-14-17-15(21)12-4-2-3-5-13(12)20(14)19-18-16/h2-9,19H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVDVYEIPNBGBAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=NNN3C2=NC(=O)C4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.